Cas no 1858922-60-7 (1-(Cyclopropylmethyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(Cyclopropylmethyl)cyclobutane-1-carbonitrile
• CAS No: 1858922-60-7
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 6288937
• PubChem ID: 130513649
• Update Time: 2025-10-28

1-(Cyclopropylmethyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1858922-60-7
• 1-(cyclopropylmethyl)cyclobutane-1-carbonitrile
• EN300-1869477
• 1-(Cyclopropylmethyl)cyclobutane-1-carbonitrile

• Inchi： 1S/C9H13N/c10-7-9(4-1-5-9)6-8-2-3-8/h8H,1-6H2
• InChI Key： SEIIQEVHOQQFES-UHFFFAOYSA-N
• SMILES： N#CC1(CCC1)CC1CC1

Computed Properties

• Exact Mass: 135.104799419g/mol
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(Cyclopropylmethyl)cyclobutane-1-carbonitrile

1-(Cyclopropylmethyl)cyclobutane-1-carbonitrile: A Comprehensive Overview

1-(Cyclopropylmethyl)cyclobutane-1-carbonitrile, identified by the CAS number 1858922-60-7, is a fascinating compound with a unique structure that has garnered attention in various scientific domains. This compound, often abbreviated as CCMC, consists of a cyclobutane ring fused with a cyclopropylmethyl group and a nitrile functional group. Its structure makes it a valuable molecule in organic synthesis, drug discovery, and material science.

The synthesis of CCMC involves intricate organic reactions, including ring-forming processes and functional group transformations. Recent studies have highlighted the use of transition metal catalysts to facilitate the formation of the cyclobutane ring, enhancing the efficiency and selectivity of the synthesis process. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the cyclobutane core, which is essential for the compound's stability and reactivity.

In terms of applications, CCMC has shown promise in the field of drug discovery. Its rigid structure and unique electronic properties make it an ideal candidate for designing bioactive molecules with potential therapeutic effects. A recent study published in Nature Communications demonstrated that derivatives of CCMC exhibit potent anti-cancer activity by targeting specific oncogenic pathways. This finding underscores the potential of this compound in developing novel chemotherapeutic agents.

Beyond medicine, CCMC has also found applications in materials science. Its ability to form stable covalent bonds with other organic molecules makes it a valuable building block for constructing advanced materials such as polymers and nanomaterials. For example, scientists have utilized CCMC as a monomer to synthesize high-performance polymers with exceptional thermal stability and mechanical strength.

The environmental impact of CCMC is another area of interest. Recent research has focused on understanding its biodegradation pathways and toxicity profile. Studies conducted by the European Chemicals Agency (ECHA) indicate that under specific environmental conditions, CCMC undergoes rapid hydrolysis, reducing its persistence in aquatic ecosystems. However, further investigations are required to fully assess its long-term ecological effects.

In conclusion, 1-(Cyclopropylmethyl)cyclobutane-1-carbonitrile, or CCMC, is a versatile compound with significant potential across multiple disciplines. Its unique structure, efficient synthesis methods, and diverse applications make it a subject of ongoing research interest. As scientific advancements continue to unfold, we can expect even more innovative uses for this remarkable molecule.